Cas no 1263281-62-4 (Tert-butyl 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylate)

• Product Name: Tert-butyl 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylate
• CAS No: 1263281-62-4
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 2190664
• Update Time: 2023-08-07

Tert-butyl 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5H-pyrrolo[1,2-a]imidazole-2-carboxylic acid, 6,7-dihydro-, 1,1-dimethylethyl ester
• tert-Butyl 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylate
• Tert-butyl 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylate

• Inchi： 1S/C11H16N2O2/c1-11(2,3)15-10(14)8-7-13-6-4-5-9(13)12-8/h7H,4-6H2,1-3H3
• InChI Key： NPTINIWEOCJMLN-UHFFFAOYSA-N
• SMILES： O(C(C1=CN2C(CCC2)=N1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Topological Polar Surface Area: 44.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 352.0±15.0 °C at 760 mmHg
• Flash Point: 166.7±20.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Tert-butyl 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)